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Cat. No.: B12307986 Get Quote

An In-depth Technical Guide to 2-Methylphenyl Isocyanate

Introduction
2-Methylphenyl isocyanate, also known as o-tolyl isocyanate, is an aromatic organic compound

featuring a methyl group and a highly reactive isocyanate group attached to a benzene ring at

ortho positions. Its unique structure makes it a critical reagent and building block in a multitude

of chemical syntheses. For researchers, scientists, and professionals in drug development,

understanding the nuanced physical and chemical properties of this compound is paramount

for its effective and safe utilization. The isocyanate functional group is a powerful electrophile,

readily reacting with a wide array of nucleophiles to form stable linkages, a characteristic

heavily exploited in the synthesis of pharmaceuticals, agrochemicals, and polymers like

polyurethanes.[1][2] This guide provides a comprehensive overview of 2-methylphenyl

isocyanate, focusing on its core properties, reactivity, synthetic applications, and essential

safety protocols.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-methylphenyl isocyanate are

summarized below. These properties are essential for handling, storage, and application in

experimental designs.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12307986?utm_src=pdf-interest
https://store.apolloscientific.co.uk/storage/msds/OR0645_msds.pdf
https://cameochemicals.noaa.gov/react/18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12307986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical Properties of 2-Methylphenyl
Isocyanate

Property Value Reference

Molecular Formula C₈H₇NO [3]

Molecular Weight 133.15 g/mol [3]

Appearance
Clear colorless to light yellow

liquid
[3][4]

Boiling Point 185 °C (lit.) [3][4]

Density 1.074 g/mL at 25 °C (lit.) [3][4]

Refractive Index (n20/D) 1.535 (lit.) [3][4]

Flash Point 198 °F (92.2 °C) [3]

Water Solubility Hydrolyzes in water [3][4]

CAS Number 614-68-6 [3][4]

Chemical Reactivity and Mechanisms
The reactivity of 2-methylphenyl isocyanate is dominated by the electrophilic nature of the

carbon atom in the isocyanate group (-N=C=O). This makes it highly susceptible to attack by

nucleophiles.

Key Reactions:

Reaction with Alcohols: When treated with an alcohol, an isocyanate forms a urethane

(carbamate) linkage.[1] This reaction is fundamental to the production of polyurethanes when

diisocyanates are reacted with polyols.

Reaction with Amines: The reaction with primary or secondary amines yields substituted

ureas.[1][5] This is a common strategy for creating complex molecules in medicinal

chemistry.
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Reaction with Water: 2-Methylphenyl isocyanate reacts with water (hydrolyzes) to form an

unstable carbamic acid intermediate, which then decomposes to produce 2-methylaniline

and carbon dioxide gas.[1][2] This reaction can cause a hazardous pressure buildup in

sealed containers if contaminated with moisture.[1]

Polymerization: Acids and bases can initiate polymerization reactions.[1][2] Aliphatic

diisocyanates can also self-react to form trimers.[1]

Incompatibilities: 2-Methylphenyl isocyanate is incompatible with a wide range of substances,

including strong acids, strong bases, alcohols, amines, aldehydes, alkali metals, ketones,

mercaptans, phenols, peroxides, and strong oxidizing agents.[1][2] These reactions are often

exothermic and can release toxic gases.[1][2]
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Figure 1: General Reactivity of 2-Methylphenyl Isocyanate
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Figure 2: Workflow for Synthesis & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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